Cas no 1805173-17-4 (Methyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate)

• Product Name: Methyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate
• CAS No: 1805173-17-4
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4867515
• Update Time: 2025-08-05

Methyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate

• Inchi： 1S/C8H5ClF2INO2/c1-15-8(14)5-3(7(10)11)2-4(12)6(9)13-5/h2,7H,1H3
• InChI Key： OXURCMBHUASTMA-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=O)OC)C(C(F)F)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate

Methyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate

The compound Methyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate (CAS No. 1805173-17-4) is a highly specialized organic molecule with a complex structure that makes it valuable in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and potential biological activities. The molecule features a pyridine ring substituted with a methyl ester group at position 6, a chlorine atom at position 2, a difluoromethyl group at position 5, and an iodine atom at position 3. These substituents contribute to the compound's reactivity, stability, and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex molecules. The synthesis of Methyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate typically involves multi-step processes, including nucleophilic substitutions, Friedel-Crafts acylations, and iodination reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of the iodine substituent at position 3, ensuring high regioselectivity.

The structural complexity of this compound makes it an attractive candidate for applications in drug discovery. Pyridine derivatives are known for their ability to interact with biological targets such as enzymes and receptors. Studies have shown that Methyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate exhibits potential anti-inflammatory and anticancer activities. In particular, its iodinated derivative has been found to selectively inhibit certain kinases involved in cancer cell proliferation.

In addition to its biological applications, this compound is also being investigated for its role in materials science. The presence of electron-withdrawing groups like chlorine and difluoromethyl enhances the molecule's electron-deficient nature, making it suitable for use in organic electronics. Researchers have explored its potential as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The methyl ester group at position 6 further enhances its solubility in organic solvents, which is crucial for processing these materials into thin films.

From an environmental standpoint, understanding the degradation pathways of Methyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate is essential for assessing its ecological impact. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions. Results indicate that the compound undergoes hydrolytic cleavage under specific pH conditions, leading to the formation of less complex byproducts. These findings are critical for developing sustainable methods for handling chemical waste and minimizing environmental contamination.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and interaction with other molecules. For example, density functional theory (DFT) studies have revealed that the iodine substituent at position 3 plays a pivotal role in stabilizing certain transition states during catalytic reactions. Such computational studies complement experimental work by predicting optimal reaction conditions and identifying potential intermediates.

In conclusion, Methyl 2-chloro-5-(difluoromethyl)-3-iodopyridine-6-carboxylate (CAS No. 1805173-17-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure enables diverse functionalities ranging from drug discovery to materials science. Ongoing research continues to uncover new aspects of its chemistry, ensuring its relevance in both academic and industrial settings.